Cas no 2227694-78-0 ((2R)-1-4-(2-methylpropyl)phenylpropan-2-ol)

• Product Name: (2R)-1-4-(2-methylpropyl)phenylpropan-2-ol
• CAS No: 2227694-78-0
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 6318109
• PubChem ID: 96564415
• Update Time: 2025-05-26

(2R)-1-4-(2-methylpropyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-(2-methylpropyl)phenylpropan-2-ol
• 2227694-78-0
• (2R)-1-[4-(2-methylpropyl)phenyl]propan-2-ol
• EN300-1771183

• Inchi： 1S/C13H20O/c1-10(2)8-12-4-6-13(7-5-12)9-11(3)14/h4-7,10-11,14H,8-9H2,1-3H3/t11-/m1/s1
• InChI Key： QPWJPZLAPHLWDU-LLVKDONJSA-N
• SMILES： O[C@H](C)CC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-4-(2-methylpropyl)phenylpropan-2-ol

(2R)-1-4-(2-methylpropyl)phenylpropan-2-ol: A Comprehensive Overview

The compound (2R)-1-4-(2-methylpropyl)phenylpropan-2-ol (CAS No. 2227694-78-0) is a chiral alcohol with a unique structure that has garnered attention in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its phenolic group, tertiary alcohol, and substituted isopropyl group, which contribute to its versatile chemical properties. Recent studies have highlighted its potential as a building block for complex molecules, particularly in the synthesis of bioactive compounds.

Structural Analysis: The molecule consists of a phenyl ring substituted with an isopropyl group at the para position. The alcohol group is attached to a propanol chain, which introduces steric hindrance and influences the compound's reactivity. The (R)-configuration at the second carbon of the propanol chain adds another layer of complexity, making it a valuable chiral starting material for asymmetric synthesis.

Synthesis and Applications: The synthesis of (2R)-1-4-(2-methylpropyl)phenylpropan-2-ol typically involves multi-step processes, including alkylation, reduction, and stereocontrol techniques. Recent advancements in catalytic asymmetric hydrogenation have enabled more efficient production of this compound with high enantiomeric excess. Its applications span across diverse industries:

• Pharmaceuticals: It serves as an intermediate in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators.
• Agrochemicals: Its derivatives are being explored for pest control and plant growth regulation.
• Materials Science: It is used in the development of advanced polymers and coatings due to its ability to form stable cross-links.

Recent Research Findings: In 2023, researchers reported the use of (2R)-1-4-(2-methylpropyl)phenylpropan-2-ol as a key intermediate in the synthesis of novel anti-inflammatory agents. These agents demonstrated significant efficacy in reducing inflammation in preclinical models without major side effects. Additionally, its role in green chemistry has been emphasized, with studies focusing on its use in environmentally friendly synthetic pathways.

Safety and Handling: While (R)-1-4-(isopropyl)phenylpropanol is not classified as a hazardous substance under current regulations, proper handling procedures are recommended to ensure safety in industrial settings. This includes using appropriate personal protective equipment and maintaining good ventilation during large-scale production.

In conclusion, (R)-1-(4-isopropylphenyl)propan-2-ol (CAS No. 22769478) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies, positions it as a cornerstone for future innovations in chemistry and related fields.